4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide

• Molecular Formula: C25H26N2O3S
• Molecular Weight: 434.6 g/mol
• IUPAC Name: 4-[3-(furan-2-ylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-methyl-6-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C25H26N2O3S/c1-16(2)21-8-4-6-17(3)23(21)26-24(29)18-9-11-19(12-10-18)25-27(22(28)15-31-25)14-20-7-5-13-30-20/h4-13,16,25H,14-15H2,1-3H3,(H,26,29)
• InChI Key: REOAFLMBSBJHRF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CC4=CC=CO4

Description

4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide is a synthetic compound with potential applications in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism, inflammation, and cell proliferation. Activation of PPARγ by this compound leads to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines, resulting in its anti-inflammatory properties.
Biochemical and Physiological Effects:
4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide has been found to exhibit various biochemical and physiological effects. This compound has been shown to reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo. It has also been found to induce apoptosis in cancer cells and reduce insulin resistance in diabetic animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide in lab experiments include its potential anti-inflammatory, anti-cancer, and anti-diabetic properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in human trials.

Future Directions

For the study of 4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide include further studies to determine its safety and efficacy in human trials. This compound could also be studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide involves the condensation of 2-isopropyl-6-methylphenylamine and 3-(2-furylmethyl)-4-oxo-1,3-thiazolidine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with benzoyl chloride to yield the final product.

Scientific Research Applications

4-[3-(2-furylmethyl)-4-oxo-1,3-thiazolidin-2-yl]-N-(2-isopropyl-6-methylphenyl)benzamide has been studied for its potential applications in scientific research. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.